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Compound of Interest

Compound Name: 2-Bromo-3-chlorophenol

Cat. No.: B1280867

Technical Support Center: 2-Bromo-3-
chlorophenol

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe storage and handling of 2-Bromo-3-
chlorophenol.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Bromo-3-chlorophenol?

Al: 2-Bromo-3-chlorophenol is classified as a hazardous substance. The primary hazards
include:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Q2: What are the proper storage conditions for 2-Bromo-3-chlorophenol?
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A2: To ensure stability and safety, 2-Bromo-3-chlorophenol should be stored under the
following conditions:

Temperature: Store at room temperature.

Atmosphere: Keep in an inert atmosphere (e.g., under nitrogen or argon).

Light: Store in a dark place, protected from light.

Container: Keep the container tightly sealed.

Q3: What personal protective equipment (PPE) is required when handling 2-Bromo-3-
chlorophenol?

A3: Appropriate PPE must be worn to minimize exposure. This includes:
o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A laboratory coat and, if there is a risk of splashing, additional protective
clothing.

o Respiratory Protection: If working with the solid in a way that generates dust or if handling
solutions outside of a fume hood, a NIOSH-approved respirator is necessary.

Q4: What materials are incompatible with 2-Bromo-3-chlorophenol?
A4: Avoid contact with the following:

» Strong oxidizing agents

e Strong bases

e Strong acids

Q5: How should 2-Bromo-3-chlorophenol waste be disposed of?
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A5: 2-Bromo-3-chlorophenol is a halogenated organic compound and must be disposed of as
hazardous waste. Collect waste in a designated, labeled, and sealed container. Do not mix with
non-halogenated waste. Follow all local, state, and federal regulations for hazardous waste
disposal.

Troubleshooting Guides
Issues with Solution Preparation

Problem: The 2-Bromo-3-chlorophenol is not dissolving in the chosen solvent.
Possible Causes & Solutions:

 Incorrect Solvent Selection: While specific quantitative solubility data is limited, halogenated
phenols generally exhibit better solubility in organic solvents than in water.

o Recommended Solvents: Try using polar aprotic solvents such as Dimethyl Sulfoxide
(DMSO) or Tetrahydrofuran (THF). Methanol may also be a suitable solvent.[2]

o Avoid: Water is generally a poor solvent for this compound.

« Insufficient Mixing: Ensure the solution is being adequately agitated. Use a magnetic stirrer
for a sufficient duration.

o Low Temperature: Gently warming the solution may aid in dissolution. However, do this with
caution in a well-ventilated fume hood, as elevated temperatures can increase the vapor
pressure and inhalation hazard.

o Concentration Too High: You may be attempting to create a supersaturated solution. Refer to
any available solubility data for similar compounds to estimate an appropriate concentration
range.

Problem: The solution appears cloudy or hazy.
Possible Causes & Solutions:

e Incomplete Dissolution: See the troubleshooting steps above.
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o Contamination: The solvent or the 2-Bromo-3-chlorophenol may be contaminated. Use
high-purity reagents and clean glassware.

o Precipitation: The temperature of the solution may have dropped, causing the compound to
precipitate out. If gentle warming was used to dissolve the solid, allow the solution to cool to
room temperature slowly while stirring to check for stability.

Data Presentation

Physical and Chemical Properties of 2-Bromo-3-chlorophenol

Property Value Reference
Molecular Formula CeH4BrCIO [3]
Molecular Weight 207.45 g/mol [3]
Appearance Solid

Melting Point 55.5°C [4]

Boiling Point 233.0 £ 20.0 °C (Predicted) [4]

Density 1.788 + 0.06 g/cm3 (Predicted) [4]

pKa 7.47 £ 0.10 (Predicted) [4]

Experimental Protocols
Protocol for Preparation of a 1% (w/v) Solution of 2-
Bromo-3-chlorophenol in a Suitable Organic Solvent

Objective: To prepare a 1% weight/volume solution of 2-Bromo-3-chlorophenol for
experimental use.

Materials:
e 2-Bromo-3-chlorophenol (solid)

e Appropriate organic solvent (e.g., DMSO, THF, or Methanol)
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e Volumetric flask (appropriate size for the desired volume)

e Analytical balance

o Weighing paper or weighing boat

e Spatula

e Funnel

e Magnetic stirrer and stir bar

o Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

Procedure:

e Calculation: Determine the mass of 2-Bromo-3-chlorophenol required. For a 1% (w/v)
solution, you will need 1 gram of solute for every 100 mL of solution. For example, to prepare
50 mL of a 1% solution, you would need 0.5 g of 2-Bromo-3-chlorophenol.[5]

» Weighing:

o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh the calculated mass of 2-Bromo-3-chlorophenol into the weighing boat.
Record the exact mass.

e Dissolution:

o Place a magnetic stir bar into the volumetric flask.

o Using a funnel, carefully transfer the weighed 2-Bromo-3-chlorophenol into the
volumetric flask.

o Rinse the weighing boat and funnel with a small amount of the chosen solvent to ensure
all the solid is transferred into the flask.

o Add approximately half of the final desired volume of the solvent to the flask.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1280867?utm_src=pdf-body
https://www.benchchem.com/product/b1280867?utm_src=pdf-body
https://www.quora.com/How-can-I-prepare-1-w-v-solution
https://www.benchchem.com/product/b1280867?utm_src=pdf-body
https://www.benchchem.com/product/b1280867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Place the flask on a magnetic stirrer and stir until the solid is completely dissolved. Gentle
warming in a fume hood may be applied if necessary.

e Final Volume Adjustment:
o Once the solid is completely dissolved, remove the flask from the stirrer.

o Carefully add the solvent to the volumetric flask until the bottom of the meniscus reaches
the calibration mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.
e Labeling and Storage:

o Label the flask clearly with the name of the compound, concentration, solvent, and date of
preparation.

o Store the solution according to the recommended storage conditions for 2-Bromo-3-
chlorophenol.

Mandatory Visualization
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Initial Assessment

Chemical Spill Occurs
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Caption: Workflow for handling a 2-Bromo-3-chlorophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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